Cas no 1261990-88-8 (3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid)

3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid structure
1261990-88-8 structure
Product Name:3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid
CAS No:1261990-88-8
MF:C14H7F5O2
MW:302.196201562881
CID:2621585
PubChem ID:53225872
Update Time:2025-04-21

3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • MFCD18319958
    • DTXSID70689604
    • 1261990-88-8
    • 3-(2,4-DIFLUOROPHENYL)-5-TRIFLUOROMETHYLBENZOIC ACID
    • 2',4'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid
    • 3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%
    • 3-(2,4-Difluorophenyl)-5-trifluoromethylbenzoic acid
    • Inchi: 1S/C14H7F5O2/c15-10-1-2-11(12(16)6-10)7-3-8(13(20)21)5-9(4-7)14(17,18)19/h1-6H,(H,20,21)
    • InChI Key: GEXMCXXKIJWKBI-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C1=CC(C(=O)O)=CC(C(F)(F)F)=C1)F

Computed Properties

  • Exact Mass: 302.03662027Da
  • Monoisotopic Mass: 302.03662027Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų
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